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Compound of Interest

Compound Name: 1,3-Butanediol dimethacrylate

CAS No.: 1189-08-8

Cat. No.: B072071

Get Quote

In the rapidly advancing fields of additive manufacturing and drug development, the precise

control over the mechanical properties, biocompatibility, and degradation kinetics of fabricated

materials is paramount. Photopolymerization-based 3D printing techniques, such as

stereolithography (SLA) and digital light processing (DLP), offer unparalleled resolution and

design freedom for creating complex three-dimensional structures.[1][2][3] The success of

these techniques hinges on the formulation of the photocurable resin, where monomers,

oligomers, photoinitiators, and other additives are carefully selected to achieve the desired

outcome.[4]

A critical component in many of these formulations is the crosslinking agent, a molecule

capable of forming covalent bonds between polymer chains to create a robust network. 1,3-
Butanediol dimethacrylate (1,3-BDDMA) has emerged as a widely utilized difunctional

methacrylate monomer that serves as an effective crosslinking agent.[5] Its short aliphatic

backbone allows for rapid curing, high crosslinking density, and the development of materials

with enhanced mechanical strength, hardness, and chemical stability.[5][6] This application

note provides a comprehensive overview of 1,3-BDDMA, its mechanism of action in

photopolymerization, and detailed protocols for its use in 3D printing for biomedical research

and drug development applications.
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Physicochemical Properties and Handling of 1,3-
Butanediol Dimethacrylate
1,3-Butanediol dimethacrylate is a low-viscosity, aliphatic dimethacrylate that is valuable in

the formulation of unsaturated polyesters, rubbers, adhesives, and plastics.[6] Its properties

make it an excellent reactive diluent in peroxide-curable formulations due to its ease of

handling.[6]

Property Value

Synonyms
1,3-Butylene dimethacrylate, 1,3-Butyleneglycol

dimethacrylate

CAS Number 1189-08-8

Molecular Formula C12H18O4[7]

Molecular Weight 226.27 g/mol [7]

Appearance Liquid

Density 1.01 g/mL at 25 °C[8]

Boiling Point 290 °C[8]

Refractive Index n20/D 1.452 - 1.456[8]

Flash Point >110 °C[6]

Safety and Handling Precautions:

1,3-BDDMA is considered a hazardous substance and can cause skin and eye irritation, as

well as sensitization upon skin contact.[9] It is crucial to handle this chemical with appropriate

personal protective equipment (PPE), including safety glasses with side shields, chemical

goggles, and suitable gloves.[9][10] All handling should be performed in a well-ventilated area

to avoid inhalation of vapors.[9][10] Store the container tightly closed in a cool, dry place away

from heat, sparks, and open flames.[10][11][12] It is important to observe the manufacturer's

storage and handling recommendations.[9][11]
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Mechanism of Action: Photopolymerization and
Network Formation
The utility of 1,3-BDDMA in 3D printing stems from its participation in free-radical

photopolymerization. This process is initiated by a photoinitiator that, upon exposure to light of

a specific wavelength (typically UV or visible light), generates free radicals.[13][14]

The key stages of photopolymerization are:

Initiation: The photoinitiator absorbs photons and cleaves to form highly reactive free

radicals.

Propagation: These free radicals attack the carbon-carbon double bonds of the methacrylate

groups in the 1,3-BDDMA and other monomers in the resin. This opens the double bond and

transfers the radical to the end of the newly formed polymer chain. This process continues,

rapidly adding monomer units to the growing chain.

Crosslinking: As 1,3-BDDMA is a difunctional monomer (containing two methacrylate

groups), it can react with two different growing polymer chains, creating a covalent bridge

between them. This extensive crosslinking is what transforms the liquid resin into a solid,

three-dimensional network.

Termination: The polymerization process ceases when two growing radical chains react with

each other, or when they react with an inhibitor.
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Caption: The free-radical photopolymerization process initiated by light.
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The degree of crosslinking, which is heavily influenced by the concentration of 1,3-BDDMA,

dictates the final properties of the printed object. Higher concentrations of 1,3-BDDMA

generally lead to increased stiffness, hardness, and brittleness, while lower concentrations can

result in more flexible materials.

Applications in Biomedical Research and Drug
Development
The ability to create biocompatible and, in some cases, biodegradable polymers makes 1,3-

BDDMA a valuable component in resins for biomedical applications.[15]

Tissue Engineering and Regenerative Medicine
3D printing with 1,3-BDDMA-containing resins allows for the fabrication of porous scaffolds that

can mimic the extracellular matrix, providing a template for tissue regeneration.[16][17][18] The

precise control over scaffold architecture, including pore size and interconnectivity, is crucial for

cell infiltration, nutrient transport, and new tissue formation.[16][19] By adjusting the resin

formulation, the mechanical properties of the scaffold can be tailored to match those of the

target tissue, such as bone or cartilage.[16][20][21]

Drug Delivery Systems
The crosslinked polymer network formed with 1,3-BDDMA can serve as a reservoir for

therapeutic agents.[22][23] Drugs can be incorporated into the resin before printing or loaded

into the printed scaffold afterward. The release kinetics of the drug can be controlled by factors

such as the crosslinking density, the hydrophilicity of the polymer matrix, and the degradation

rate of the scaffold.[22][24] This enables the development of personalized drug delivery devices

with sustained and localized release profiles.[2][25]

Dental Materials
Historically, dimethacrylates like 1,3-BDDMA have been extensively used in resin-based dental

materials.[26][27] Their rapid curing and high mechanical strength are advantageous for

applications such as dental composites and adhesives.[5][26][28] While biocompatibility is a

key consideration, studies have shown that unreacted monomers can leach out and may have

cytotoxic effects, highlighting the importance of optimizing the polymerization process and post-

curing procedures.[29][30][31]
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Protocols for 3D Printing with 1,3-Butanediol
Dimethacrylate Resins
The following protocols provide a general framework for working with 1,3-BDDMA-based

resins. Optimization will be required based on the specific 3D printer, other resin components,

and the desired application.

Protocol 1: Formulation of a Basic Photocurable Resin
This protocol describes the preparation of a simple resin suitable for fabricating stiff,

crosslinked structures.

Materials:

Base monomer (e.g., isobornyl methacrylate, hydroxyethyl methacrylate)

1,3-Butanediol dimethacrylate (crosslinker)

Photoinitiator (e.g., phenylbis(2,4,6-trimethylbenzoyl)phosphine oxide - BAPO)

UV blocker (optional, to control light penetration depth)

Amber glass bottle

Magnetic stirrer and stir bar

Procedure:

Determine Formulation Ratios: Based on the desired mechanical properties, determine the

weight percentages of each component. A common starting point is a 70:30 ratio of base

monomer to 1,3-BDDMA. The photoinitiator concentration is typically between 0.5% and 4%

by weight.

Mixing: In an amber glass bottle to prevent premature polymerization from ambient light,

combine the base monomer and 1,3-BDDMA.

Dissolving the Photoinitiator: Place the bottle on a magnetic stirrer and add the photoinitiator.

Stir in the dark until the photoinitiator is completely dissolved. This may take several hours.
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Gentle heating (up to 60°C) can be used to facilitate dissolution, but care must be taken to

avoid initiating polymerization.[9]

Degassing (Optional but Recommended): To remove dissolved air that can inhibit

polymerization, place the resin in a vacuum chamber until bubbling subsides.

Storage: Store the formulated resin in a tightly sealed amber glass bottle in a cool, dark

place.[28]

Protocol 2: 3D Printing and Post-Processing
This protocol outlines the steps for printing and post-curing a part to ensure optimal mechanical

properties and biocompatibility.

Equipment:

SLA or DLP 3D printer

UV curing chamber

Isopropyl alcohol (IPA) or ethanol

Ultrasonic cleaner (recommended)

Procedure:

Printer Setup: Load the formulated resin into the printer's vat. Ensure the build platform is

clean and level.

Printing Parameters: Select appropriate printing parameters. The exposure time per layer will

depend on the photoinitiator concentration, the power of the light source, and the desired

layer thickness. This will require empirical optimization.

Printing: Initiate the printing process.

Part Removal and Cleaning: Once printing is complete, carefully remove the part from the

build platform. Wash the part in IPA or ethanol to remove any uncured resin. Using an

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 15 Tech Support

https://datasheets.scbt.com/sc-222935.pdf
https://www.bocsci.com/product/1-3-butanediol-dimethacrylate-cas-1189-08-8-296813.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072071?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


ultrasonic cleaner for 2-5 minutes can improve cleaning efficiency.[32] A second wash in

fresh solvent is recommended.[32]

Support Removal: Carefully remove any support structures from the printed part.

Post-Curing: To achieve full polymerization and enhance mechanical properties and

biocompatibility, post-cure the part in a UV curing chamber. The curing time and temperature

will depend on the part's geometry and the specific resin formulation. Follow the

recommendations for biocompatible resins, which often involve a specific wavelength and

duration of UV exposure.

Sterilization (for Biomedical Applications): If the part is intended for cell culture or in vivo use,

it must be sterilized. Common methods include steam sterilization (autoclaving), ethylene

oxide sterilization, or gamma irradiation.[32] Compatibility with the chosen sterilization

method should be verified.
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Biomedical 3D Printing Workflow
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Caption: A typical workflow for creating a biocompatible part using 1,3-BDDMA resin.
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Conclusion
1,3-Butanediol dimethacrylate is a versatile and effective crosslinking agent that plays a

crucial role in the formulation of photocurable resins for 3D printing and additive manufacturing.

Its ability to form highly crosslinked polymer networks enables the fabrication of parts with high

mechanical strength and stability. For researchers, scientists, and drug development

professionals, understanding the properties of 1,3-BDDMA and the principles of

photopolymerization is key to designing and fabricating advanced materials for tissue

engineering, regenerative medicine, and customized drug delivery systems. By following proper

safety precautions and optimized protocols for formulation, printing, and post-processing, the

full potential of 1,3-BDDMA in these innovative fields can be realized.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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